4-ethyl-2-[(3-methylbenzyl)thio]-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile

• IUPAC Name: 4-ethyl-2-[(3-methylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H15N3OS/c1-3-13-12(8-16)14(19)18-15(17-13)20-9-11-6-4-5-10(2)7-11/h4-7H,3,9H2,1-2H3,(H,17,18,19)
• InChI Key: XOOVCQRZROHJIA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NC(=N1)SCC2=CC=CC(=C2)C)C#N
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

4-ethyl-2-[(3-methylbenzyl)thio]-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile, commonly known as EMT, is a pyrimidine derivative that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. EMT is a highly versatile compound that has shown promising results in various biological and pharmacological studies.

Mechanism of Action

The mechanism of action of EMT is not fully understood; however, it is believed to exert its biological effects through the inhibition of key enzymes involved in various cellular processes. EMT has been shown to inhibit dihydrofolate reductase, an enzyme involved in the synthesis of DNA and RNA. It also inhibits thymidylate synthase, an enzyme involved in the synthesis of thymidine, a key component of DNA. By inhibiting these enzymes, EMT disrupts DNA synthesis and cell proliferation, leading to anti-tumor and anti-viral effects.
Biochemical and Physiological Effects:
EMT has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. EMT has also been shown to possess anti-inflammatory properties, reducing the production of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, EMT has been found to possess anti-viral properties, inhibiting the replication of viruses such as hepatitis C virus.

Advantages and Limitations for Lab Experiments

EMT has several advantages for lab experiments. It is a highly versatile compound that can be easily synthesized and modified to suit specific research needs. It is also relatively stable and has a long shelf life, making it a viable option for long-term experiments. However, EMT has some limitations, including its potential toxicity and limited solubility in water. These limitations must be taken into account when designing experiments involving EMT.

Future Directions

There are several future directions for the research and development of EMT. One potential direction is the further investigation of its anti-tumor and anti-viral properties. EMT has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Additionally, the development of novel EMT derivatives with improved solubility and reduced toxicity could lead to the development of more effective anti-cancer and anti-viral drugs. Overall, the potential applications of EMT in medicinal chemistry and drug discovery make it an exciting area of research with many future directions.

Scientific Research Applications

EMT has shown potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and cancer research. EMT has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. It has also been found to possess potent inhibitory effects on enzymes such as dihydrofolate reductase and thymidylate synthase, making it a promising candidate for the development of novel anti-cancer drugs.